Cas no 1708-53-8 (Phosphoric acid,6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester)

Phosphoric acid,6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester structure
1708-53-8 structure
Product Name:Phosphoric acid,6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester
CAS No:1708-53-8
MF:C14H25N2O4P
MW:316.33306479454
CID:150466
PubChem ID:134489
Update Time:2025-04-19

Phosphoric acid,6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester
    • (6-methyl-2-propan-2-ylpyrimidin-4-yl) dipropyl phosphate
    • Phosphoric acid, 6-methyl-2-(1-methylethyl)-4-pyrimidinyl dipropyl ester
    • 1708-53-8
    • DTXSID90168946
    • Inchi: 1S/C14H25N2O4P/c1-6-8-18-21(17,19-9-7-2)20-13-10-12(5)15-14(16-13)11(3)4/h10-11H,6-9H2,1-5H3
    • InChI Key: CYYWHTXLCIZUEV-UHFFFAOYSA-N
    • SMILES: P(=O)(OCCC)(OCCC)OC1=CC(C)=NC(C(C)C)=N1

Computed Properties

  • Exact Mass: 316.15535
  • Monoisotopic Mass: 316.15519428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.54
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